3,17-Dihydroxy-5-estrene
3,17-Dihydroxy-5-estrene
Brand Name:
Vulcanchem
CAS No.:
4993-32-2
VCID:
VC20794780
InChI:
InChI=1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h12,14-17,19-20H,2-10H2,1H3/t12-,14+,15+,16-,17-,18-/m0/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3CCC(C4)O
Molecular Formula:
C18H28O2
Molecular Weight:
276.4 g/mol
3,17-Dihydroxy-5-estrene
CAS No.: 4993-32-2
Cat. No.: VC20794780
Molecular Formula: C18H28O2
Molecular Weight: 276.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 4993-32-2 |
|---|---|
| Molecular Formula | C18H28O2 |
| Molecular Weight | 276.4 g/mol |
| IUPAC Name | (3S,8R,9S,13S,14S,17S)-13-methyl-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h12,14-17,19-20H,2-10H2,1H3/t12-,14+,15+,16-,17-,18-/m0/s1 |
| Standard InChI Key | IBHQSODTBQCZDA-MACGOEAWSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3CC[C@@H](C4)O |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=C3CCC(C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3CCC(C4)O |
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